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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium bromide (CaBr₂) is a salt widely utilized in various industrial applications, including as

a dense brine in oil and gas drilling, as a dehydrating agent, and in the synthesis of other

chemicals.[1] In the pharmaceutical industry, it has been historically used as a sedative and

anticonvulsant.[2][3] The hydrated forms of calcium bromide, particularly calcium bromide
dihydrate (CaBr₂·2H₂O), are of significant interest due to their hygroscopic and deliquescent

properties. This technical guide provides a comprehensive overview of the hygroscopic nature

of calcium bromide dihydrate, detailing its physical and chemical properties, its interaction

with atmospheric moisture, and the experimental protocols used for its characterization.

Properties of Calcium Bromide Dihydrate
A summary of the key physical and chemical properties of calcium bromide dihydrate is

presented in the table below.
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Property Value

Chemical Formula CaBr₂·2H₂O

Molecular Weight 235.98 g/mol [4]

CAS Number 22208-73-7[4]

Appearance
White crystalline powder or colorless crystals[5]

[6]

Solubility in Water Highly soluble[6][7][8]

Melting Point
The anhydrous form melts at 730 °C. The

dihydrate loses water upon heating.[4]

Boiling Point
The anhydrous form boils at 1815 °C. The

dihydrate decomposes upon heating.[4]

Hygroscopic Nature and Deliquescence
Calcium bromide dihydrate is a hygroscopic substance, meaning it readily attracts and holds

water molecules from the surrounding environment.[7] This property is attributed to the strong

affinity of the calcium and bromide ions for water molecules. When exposed to a sufficiently

high relative humidity (RH), calcium bromide dihydrate will undergo deliquescence, a

process where it absorbs enough atmospheric moisture to dissolve and form a liquid solution.

The specific relative humidity at which this occurs is known as the deliquescence point (RH₀).

While specific quantitative data for the water vapor sorption isotherm and a comprehensive

table of equilibrium moisture content at various relative humidities for calcium bromide
dihydrate are not readily available in the public domain, a study by Peng et al. (2022)

investigated the deliquescence relative humidity (DRH) of several inorganic compounds,

including calcium bromide, at different temperatures. Although the specific data for the

dihydrate is not detailed in the available abstract, the study indicates that a vapor sorption

analyzer was used to determine these values.[9]

The deliquescence point is a critical parameter for the handling, storage, and formulation of

hygroscopic materials like calcium bromide dihydrate. Variations in ambient humidity can
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lead to physical changes in the material, such as caking, clumping, and ultimately, liquefaction,

which can impact its performance and stability.

Experimental Characterization of Hygroscopicity
The hygroscopic properties of calcium bromide dihydrate can be quantitatively assessed

using several analytical techniques. The most common methods are Dynamic Vapor Sorption

(DVS), Thermogravimetric Analysis (TGA), and Karl Fischer Titration.

Experimental Protocols
Objective: To determine the water vapor sorption and desorption isotherms, providing

information on the equilibrium moisture content at various relative humidities and identifying the

deliquescence point.

Methodology:

Sample Preparation: A small, accurately weighed sample of calcium bromide dihydrate
(typically 5-20 mg) is placed in the DVS instrument's microbalance.

Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) at a constant

temperature (e.g., 25 °C) until a stable mass is achieved. This establishes the dry mass of

the sample.

Sorption Phase: The relative humidity is then increased in a stepwise manner (e.g., in 10%

RH increments from 0% to 90% RH). At each step, the instrument maintains the set RH and

monitors the sample's mass until equilibrium is reached (i.e., the rate of mass change is

below a specified threshold).

Desorption Phase: After reaching the maximum RH, the humidity is decreased in a similar

stepwise manner back to 0% RH, again allowing for mass equilibrium at each step.

Data Analysis: The change in mass at each RH step is recorded and plotted as a percentage

of the dry mass versus the relative humidity. This generates the sorption and desorption

isotherms. The deliquescence point is identified as the RH at which a sharp, significant

increase in mass is observed.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1591935?utm_src=pdf-body
https://www.benchchem.com/product/b1591935?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dynamic_vapor_sorption
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the water content of calcium bromide dihydrate and to study its

dehydration behavior as a function of temperature.

Methodology:

Sample Preparation: An accurately weighed sample of calcium bromide dihydrate
(typically 5-15 mg) is placed in a TGA sample pan.

Heating Program: The sample is heated in a controlled atmosphere (e.g., dry nitrogen) at a

constant heating rate (e.g., 10 °C/min) over a specified temperature range (e.g., from

ambient to 300 °C).

Mass Monitoring: The instrument continuously records the sample's mass as a function of

temperature.

Data Analysis: The resulting TGA curve plots the percentage of mass loss versus

temperature. The steps in the curve correspond to the loss of water molecules. The

temperature at which water loss begins and the total mass loss can be used to determine the

dehydration profile and the initial water content of the hydrate.[3][11]

Objective: To accurately determine the water content of calcium bromide dihydrate.

Methodology:

Titrator Preparation: The Karl Fischer titrator vessel is filled with a suitable solvent (e.g.,

methanol) and pre-titrated with the Karl Fischer reagent to eliminate any residual water.[5]

Sample Introduction: An accurately weighed sample of calcium bromide dihydrate is

introduced into the titration vessel.

Titration: The sample is titrated with the Karl Fischer reagent, which selectively reacts with

water. The endpoint of the titration is detected potentiometrically.

Calculation: The volume of Karl Fischer reagent consumed is used to calculate the amount

of water in the sample, based on the known concentration of the reagent.[5][8]
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Visualizing Experimental Workflows and Logical
Relationships
To better illustrate the processes involved in characterizing the hygroscopic nature of calcium
bromide dihydrate, the following diagrams are provided.

Dynamic Vapor Sorption (DVS)

Thermogravimetric Analysis (TGA)

Karl Fischer Titration

Sample Weighing Drying at 0% RH Stepwise RH Increase Stepwise RH Decrease Isotherm Generation

Sample Weighing Controlled Heating Mass Loss Monitoring Dehydration Profile

Sample Introduction Titration with KF Reagent Water Content Calculation

Click to download full resolution via product page

Figure 1: Experimental workflows for hygroscopicity characterization.
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Figure 2: Effect of relative humidity on the physical state of calcium bromide dihydrate.

Conclusion
Calcium bromide dihydrate is a markedly hygroscopic and deliquescent material. Its

propensity to absorb atmospheric moisture necessitates careful consideration during handling,

storage, and formulation, particularly in pharmaceutical applications where stability and

physical form are critical. The experimental techniques of Dynamic Vapor Sorption,

Thermogravimetric Analysis, and Karl Fischer titration provide robust methods for quantifying

the hygroscopic behavior and water content of this compound. A thorough understanding of

these properties is essential for researchers, scientists, and drug development professionals to

ensure the quality, efficacy, and stability of products containing calcium bromide dihydrate.

Further research to establish a comprehensive water sorption isotherm and precise

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1591935?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591935?utm_src=pdf-body
https://www.benchchem.com/product/b1591935?utm_src=pdf-body
https://www.benchchem.com/product/b1591935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


deliquescence data for the dihydrate form would be highly beneficial for the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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